N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide

• IUPAC Name: N-(3,5-dimethylphenyl)-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-7-sulfonamide
• InChI: InChI=1S/C15H15N3O4S2/c1-10-5-11(2)7-12(6-10)18-23(19,20)13-3-4-14-15(8-13)24(21,22)17-9-16-14/h3-9,18H,1-2H3,(H,16,17)
• InChI Key: DEFRMNIYPAGTCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NS(=O)(=O)C2=CC3=C(C=C2)NC=NS3(=O)=O)C
• Molecular Formula: C15H15N3O4S2
• Molecular Weight: 365.4 g/mol

Description

N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide, also known as DMTBS, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. It belongs to the class of benzothiadiazine sulfonamides and has a molecular formula of C14H14N2O4S2.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as respiration, acid-base balance, and fluid secretion. N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide has also been studied for its potential as a therapeutic agent for the treatment of diseases such as glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide involves the inhibition of carbonic anhydrase enzymes, specifically the isoforms CA I, II, IV, and IX. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for maintaining the pH balance in various physiological processes. The inhibition of carbonic anhydrase enzymes also leads to a decrease in the production of aqueous humor in the eye, which is important for the treatment of glaucoma.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide has been found to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which has various biochemical and physiological effects. It has been found to decrease the production of bicarbonate ions, which affects the pH balance in various physiological processes. It has also been found to decrease the production of aqueous humor in the eye, which is important for the treatment of glaucoma.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide in lab experiments include its potent inhibitory activity against carbonic anhydrase enzymes, its ability to decrease the production of bicarbonate ions, and its potential as a therapeutic agent for the treatment of diseases such as glaucoma, epilepsy, and cancer. The limitations of using N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide in lab experiments include its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the study of N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide, including the development of more potent and selective inhibitors of carbonic anhydrase enzymes, the investigation of its potential as a therapeutic agent for the treatment of diseases such as glaucoma, epilepsy, and cancer, and the study of its potential toxicity and side effects. Additionally, further research is needed to investigate the mechanism of action of N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide involves the reaction of 3,5-dimethylaniline with 4-chlorobenzenesulfonyl chloride in the presence of an organic base such as triethylamine. This is followed by the reaction of the resulting intermediate with 2-aminothiophenol in the presence of a catalyst such as copper powder. The final product is obtained after purification by recrystallization.